Cas no 881934-34-5 (3-benzenesulfonamido-N-(2,4,6-trimethylphenyl)propanamide)

• Product Name: 3-benzenesulfonamido-N-(2,4,6-trimethylphenyl)propanamide
• CAS No: 881934-34-5
• MF: C₁₈H₂₂N₂O₃S
• MW: 346.443883419037
• CID: 5449322
• PubChem ID: 7424735
• Update Time: 2025-05-20

3-benzenesulfonamido-N-(2,4,6-trimethylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-BENZENESULFONAMIDO-N-(2,4,6-TRIMETHYLPHENYL)PROPANAMIDE
• N-mesityl-3-(phenylsulfonamido)propanamide
• AKOS002315269
• F3022-0024
• VU0507582-1
• 881934-34-5
• 3-(benzenesulfonamido)-N-(2,4,6-trimethylphenyl)propanamide
• 3-[(phenylsulfonyl)amino]-N-(2,4,6-trimethylphenyl)propanamide
• 3-benzenesulfonamido-N-(2,4,6-trimethylphenyl)propanamide

• Inchi： 1S/C18H22N2O3S/c1-13-11-14(2)18(15(3)12-13)20-17(21)9-10-19-24(22,23)16-7-5-4-6-8-16/h4-8,11-12,19H,9-10H2,1-3H3,(H,20,21)
• InChI Key： QRBPKSKTZUESIB-UHFFFAOYSA-N
• SMILES： C(NC1=C(C)C=C(C)C=C1C)(=O)CCNS(C1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 346.13511374g/mol
• Monoisotopic Mass: 346.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.224±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.64±0.40(Predicted)

Additional information on 3-benzenesulfonamido-N-(2,4,6-trimethylphenyl)propanamide

Comprehensive Overview of 3-benzenesulfonamido-N-(2,4,6-trimethylphenyl)propanamide (CAS No. 881934-34-5)

The compound 3-benzenesulfonamido-N-(2,4,6-trimethylphenyl)propanamide, identified by its CAS No. 881934-34-5, is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, combining a benzenesulfonamido moiety with a trimethylphenyl group, makes it a subject of interest for drug discovery and enzyme inhibition studies. Researchers are increasingly exploring its applications in targeting specific protein-protein interactions and signal transduction pathways, aligning with current trends in precision medicine.

In recent years, the demand for sulfonamide derivatives like 3-benzenesulfonamido-N-(2,4,6-trimethylphenyl)propanamide has surged due to their versatility in medicinal chemistry. This compound's molecular stability and bioavailability have been key focus areas, particularly in the context of cancer therapeutics and anti-inflammatory agents. Its structural features enable selective binding to enzyme active sites, a property highly sought after in the development of small-molecule inhibitors.

The synthesis of CAS No. 881934-34-5 involves multi-step organic reactions, including sulfonylation and amide coupling, which are critical for achieving high purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with rigorous pharmaceutical standards. These methods also help address common queries about compound purity verification and structural elucidation, topics frequently searched by researchers.

From a commercial perspective, 3-benzenesulfonamido-N-(2,4,6-trimethylphenyl)propanamide is gaining traction in the fine chemicals market, driven by its application in high-throughput screening and drug candidate optimization. Suppliers often highlight its batch-to-batch consistency and scalable synthesis, addressing industry concerns about reproducibility in preclinical studies. This aligns with the growing emphasis on AI-driven drug design, where reliable chemical building blocks are essential.

Environmental and safety profiles of CAS No. 881934-34-5 are also under scrutiny, reflecting broader trends in green chemistry. Researchers are investigating solvent-free synthesis routes and biodegradable byproducts to minimize ecological impact. Such efforts resonate with search trends around sustainable pharmaceutical manufacturing, making this compound a case study in balancing efficacy with environmental responsibility.

Future research directions for 3-benzenesulfonamido-N-(2,4,6-trimethylphenyl)propanamide may explore its polypharmacology potential—a hot topic in multi-target drug discovery. Computational modeling studies suggest possible interactions with kinase families and G-protein-coupled receptors, opening avenues for treating complex diseases. These insights cater to frequent searches about next-generation therapeutics and mechanism-of-action studies.

In summary, 881934-34-5 represents a compelling example of how tailored sulfonamide chemistry contributes to modern drug development. Its intersection with personalized medicine, computational biology, and sustainable practices positions it as a valuable tool for addressing both current and emerging challenges in life sciences.